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Compound of Interest

Compound Name: 2-Butylfuran

Cat. No.: B1215726 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

and compliant disposal of 2-Butylfuran. This document provides immediate, procedural, and

logistical information to ensure the safe handling and disposal of this chemical in a laboratory

setting.

Immediate Safety and Hazard Identification
2-Butylfuran is a flammable liquid that is harmful if swallowed and can cause serious eye

damage.[1] Before handling, it is crucial to be familiar with its specific hazards. All laboratory

personnel must be trained on the proper handling, storage, and disposal procedures for

hazardous chemical wastes.

Key Hazard Information for 2-Butylfuran:

Property Value Source

Molecular Formula C₈H₁₂O PubChem

Appearance Colorless to yellow liquid Sigma-Aldrich

Hazard Class Flammable Liquid (Class 3) Multiple Sources

GHS Hazard Statements

H226: Flammable liquid and

vaporH302: Harmful if

swallowedH318: Causes

serious eye damage

PubChem[1]
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Step-by-Step Disposal Procedure
The proper disposal of 2-Butylfuran is managed as a hazardous waste stream. Under no

circumstances should it be disposed of down the drain or in regular trash.[2]

Step 1: Waste Characterization

As a flammable liquid, 2-Butylfuran is classified as an ignitable hazardous waste.[2] All

waste containing 2-Butylfuran, including contaminated materials, must be treated as

hazardous.

Step 2: Use Appropriate Waste Containers

Collect 2-Butylfuran waste in a chemically compatible container. Glass or plastic containers

are generally suitable.[2][3]

Ensure the container is in good condition, free from leaks or cracks, and has a secure, tight-

fitting lid.[4]

The container must be kept closed at all times, except when adding waste.[2][5]

Step 3: Proper Labeling

As soon as waste accumulation begins, affix a "Hazardous Waste" label to the container.[4]

[5]

The label must clearly identify the contents. Write out the full chemical name, "2-Butylfuran."

Avoid using abbreviations or general terms like "solvent waste."[2][4]

If the waste is a mixture, list all constituents and their approximate percentages.

Step 4: Segregation of Waste

Store the 2-Butylfuran waste container segregated from incompatible materials to prevent

dangerous reactions.[5][6] Specifically, keep it separate from:

Corrosives (Acids and Bases)
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Oxidizers

Reactives

Use physical barriers or separate storage cabinets to maintain segregation.[5]

Step 5: Safe Storage in a Satellite Accumulation Area (SAA)

Designate a specific area in the laboratory, at or near the point of waste generation, as a

Satellite Accumulation Area.[7]

The SAA must be under the control of laboratory personnel.

All waste containers in the SAA must be stored in secondary containment, such as a

chemical-resistant tub or tray, to contain any potential leaks or spills.[4][5]

Do not accumulate more than 55 gallons of hazardous waste in your SAA. For acutely toxic

wastes, the limit is one quart.[5][7]

Step 6: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EH&S) office to schedule a

pickup for your hazardous waste.[4]

Do not attempt to transport the waste yourself. Trained professionals should handle the

collection and final disposal.[8]

Step 7: Disposal of Empty Containers

A container that held 2-Butylfuran is not considered "empty" until it has been triple-rinsed.[4]

[5]

The first two rinses should be with a suitable solvent that can dissolve 2-Butylfuran. This

rinsate must be collected and disposed of as hazardous waste.[4]

The third rinse can be with water.
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After triple-rinsing and air-drying, deface or remove the original label, and the container may

be disposed of as regular trash or recycled, depending on institutional policies.[4][5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Butylfuran waste.
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Caption: Decision workflow for 2-Butylfuran waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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